Cas no 2680846-97-1 (2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid)

• Product Name: 2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid
• CAS No: 2680846-97-1
• MF: C₇H₆F₃N₃O₃S
• MW: 269.201050281525
• CID: 5650159
• PubChem ID: 165912714
• Update Time: 2025-06-08

2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680846-97-1
• EN300-28282965
• 2-{5-[(2,2,2-trifluoroacetamido)methyl]-1,3,4-thiadiazol-2-yl}acetic acid
• 2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid

• Inchi： 1S/C7H6F3N3O3S/c8-7(9,10)6(16)11-2-4-13-12-3(17-4)1-5(14)15/h1-2H2,(H,11,16)(H,14,15)
• InChI Key： QAKAEPHSMAQUKD-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=NN=C1CNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 269.00819672g/mol
• Monoisotopic Mass: 269.00819672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 120Ų

Additional information on 2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid

Recent Advances in the Study of 2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid (CAS: 2680846-97-1)

The compound 2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid (CAS: 2680846-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid, which serves as a key intermediate in the development of novel bioactive molecules. The presence of the trifluoroacetamido and thiadiazole moieties in its structure imparts unique physicochemical properties, making it a promising candidate for further chemical modifications. Researchers have successfully employed this compound in the synthesis of various derivatives with enhanced pharmacological profiles.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid exhibits moderate inhibitory effects against certain enzymatic targets, including carbonic anhydrases and protein kinases. These findings suggest its potential utility in the treatment of diseases such as cancer and metabolic disorders. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic efficacy.

One of the most promising applications of this compound lies in its role as a building block for the development of targeted drug delivery systems. Recent research has explored its conjugation with nanoparticles and other carrier molecules to enhance bioavailability and reduce off-target effects. These advancements hold great promise for improving the therapeutic index of drugs derived from this scaffold.

Despite these encouraging results, challenges remain in the clinical translation of 2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid-based therapeutics. Issues such as metabolic stability, toxicity profiles, and large-scale synthesis need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and fully realize the potential of this compound.

In conclusion, 2-{5-(2,2,2-trifluoroacetamido)methyl-1,3,4-thiadiazol-2-yl}acetic acid represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover new facets of its biological activity and synthetic utility, positioning it as a compound of significant interest for future drug discovery endeavors. The scientific community eagerly anticipates further developments in this area, particularly with regard to its clinical potential.